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Compound of Interest

Compound Name: 2-HEXADECANONE

Cat. No.: B131148

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Hexadecanone, a
long-chain aliphatic ketone. The following sections detail its physical and chemical properties,
toxicological profile, and recommended procedures for safe handling, storage, and emergency
response. This document is intended to support laboratory safety protocols and risk
assessments in a research and development environment.

Chemical and Physical Properties

2-Hexadecanone, also known as methyl tetradecyl ketone, is a solid at room temperature.[1]
[2] A summary of its key physical and chemical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b131148?utm_src=pdf-interest
https://www.benchchem.com/product/b131148?utm_src=pdf-body
https://www.benchchem.com/product/b131148?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/374180
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C16H320 [21[3][4]
Molecular Weight 240.42 g/mol [1][2][4]
CAS Number 18787-63-8 [11[3114]
EC Number 242-571-0 [11(31[4]

Colorless crystalline solid /
Appearance ) ) ) [4115]
White to light yellow solid

Melting Point 43-45 °C [1][4][6]

. i 138-140 °C at 2 mmHg (lit.) /
Boiling Point [1][2][6]
317-318 °C at 760 mmHg

_ 113 °C (closed cup) / ~112.78
Flash Point o [4][7]

Water Solubility Insoluble [7]

Storage Class 11 - Combustible Solids [1]

Toxicological Information

The toxicological properties of 2-Hexadecanone have not been thoroughly investigated.[4]
Most available safety data sheets indicate a lack of specific data for acute toxicity (oral, dermal,
inhalation), skin corrosion/irritation, serious eye damage/eye irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[4] One source
cites an unreported oral LD50 in mice of 1750 mg/kg.[7] Due to the limited data, this chemical
should be handled with care, assuming it may be hazardous.

It is crucial to distinguish 2-Hexadecanone from 2-Hexanone, a different chemical with
established neurotoxic effects.[8][9]

Safe Handling and Storage
Personal Protective Equipment (PPE)
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The following personal protective equipment is recommended when handling 2-
Hexadecanone:[1][4]

o Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: For operations that may generate dust, an N95 (US) or equivalent
respirator is recommended.[1] In well-ventilated areas, respiratory protection may not be
required.[4]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]

Handling Procedures

« Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust formation.

[31[4]
» Avoid contact with skin, eyes, and clothing.[10]
o Take precautionary measures against static discharge.[11]

e Wash hands thoroughly after handling.[10]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[3]
» Keep the container tightly closed.[3]
e Store away from incompatible materials.

A logical workflow for handling 2-Hexadecanone safely is depicted in the following diagram:
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Start Handling 2-Hexadecanone

Assess Risks

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(e.g., Fume Hood)

Spill Occurs
Store in a Cool, Dry, Well-Ventilated Area

Follow Spill Cleanup Protocol

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hexadecanone.
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Emergency Procedures
First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]
o Skin Contact: Wash off with soap and plenty of water.[3][4]
o Eye Contact: Flush eyes with water as a precaution.[3][4]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[3114]

In all cases of exposure, seek medical attention if symptoms persist.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: Carbon oxides may be formed during combustion.[3]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures

o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[3]
e Environmental Precautions: Do not let the product enter drains.[3]

o Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[3]

Experimental Protocols for Safety Assessment

Given the lack of specific toxicological data for 2-Hexadecanone, standard OECD
(Organisation for Economic Co-operation and Development) guidelines would be followed to
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assess its potential hazards. The following diagram illustrates a generalized experimental
workflow for determining acute oral toxicity.

@om Toxicity Test (OECD 423)

Prepare Dose Formulations of 2-Hexadecanone Select Healthy Young Adult Rodents

Administer Single Dose by Gavage

Observe Animals for 14 Days
(Clinical Signs, Mortality, Body Weight)

Perform Gross Necropsy at End of Study

Analyze Data to Determine LD50 Cut-off

End: Classify Substance and Report Findings

Click to download full resolution via product page
Caption: Generalized Workflow for an Acute Oral Toxicity Study.

Disclaimer: This guide is intended for informational purposes only and does not constitute a
comprehensive safety assessment. It is the responsibility of the user to conduct a thorough risk
assessment for their specific use of 2-Hexadecanone and to implement appropriate safety
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measures. Always consult the most up-to-date Safety Data Sheet (SDS) from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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